Cas no 1881468-38-7 ([(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine)

• Product Name: [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine
• CAS No: 1881468-38-7
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5941508
• PubChem ID: 165863665
• Update Time: 2025-06-08

[(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1283366
• 1881468-38-7
• [(4-chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine
• [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine

• Inchi： 1S/C11H15ClFN/c1-8-5-10(3-4-11(8)12)7-14-9(2)6-13/h3-5,9,14H,6-7H2,1-2H3
• InChI Key： ULOWWSWLWHGGQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNC(C)CF

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine

Introduction to [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine (CAS No. 1881468-38-7)

Compound with the CAS number 1881468-38-7 and the product name [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this amine derivative incorporates a 4-chloro-3-methylphenyl moiety linked to a 1-fluoropropan-2-yl group, which endows it with distinct chemical reactivity and biological activity.

The synthesis of such complex organic molecules requires meticulous attention to detail and an in-depth understanding of organic reaction mechanisms. The presence of both chloro and fluoro substituents in the aromatic ring enhances the compound's interaction with biological targets, making it a promising candidate for further investigation in pharmacological studies. The (4-chloro-3-methylphenyl)methyl part of the molecule is particularly noteworthy, as it contributes to the compound's lipophilicity and binding affinity to various enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel amine-based compounds for therapeutic applications. These compounds often exhibit enhanced efficacy and reduced side effects compared to traditional pharmaceuticals. The introduction of fluorine atoms into organic molecules has been particularly beneficial, as fluorine can significantly alter metabolic pathways and improve drug stability. The study of [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine aligns with this trend, offering a new perspective on how structural modifications can influence biological activity.

The potential applications of this compound are vast, ranging from oncology to neurology. Preliminary studies have suggested that it may interfere with key signaling pathways involved in cancer progression, making it a candidate for development as an anticancer agent. Additionally, its ability to modulate neurotransmitter activity could make it useful in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into structurally diverse amine derivatives.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. In the case of [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine, computational studies have helped identify optimal synthetic routes and predict its interactions with biological targets. This approach not only accelerates the drug discovery process but also enhances the likelihood of success in clinical trials.

The environmental impact of pharmaceutical development is another critical consideration. Modern drug design increasingly incorporates principles of green chemistry, aiming to minimize waste and reduce hazardous byproducts. The synthesis of [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine adheres to these principles by utilizing efficient catalytic processes and sustainable solvents. This aligns with global efforts to promote sustainable practices in the chemical industry.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that new compounds are safe for human use requires rigorous testing and adherence to regulatory guidelines. The development of [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine involves comprehensive toxicological studies to assess its potential side effects and long-term safety profile. These studies are essential for gaining regulatory approval and ensuring that patients receive safe and effective treatments.

The collaboration between academic institutions, pharmaceutical companies, and regulatory agencies is crucial for advancing drug discovery efforts. Open communication channels facilitate the sharing of knowledge and resources, accelerating the development process. The research on [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine exemplifies this collaborative approach, bringing together experts from various disciplines to tackle complex scientific challenges.

In conclusion, the compound with CAS number 1881468-38-7, known as [(4-Chloro-3-methylphenyl)methyl](1-fluoropropan-2-yl)amine, represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a promising candidate for various therapeutic applications. Continued research into this compound will not only contribute to our understanding of amine-based drugs but also pave the way for new treatments for diseases ranging from cancer to neurological disorders.